Cas no 2171661-19-9 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid
• CAS No: 2171661-19-9
• MF: C₂₆H₂₃N₃O₆
• MW: 473.477326631546
• CID: 5834521
• PubChem ID: 165810062
• Update Time: 2025-06-09

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid
• EN300-1511027
• 2171661-19-9
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]morpholine-3-carboxylic acid

• Inchi： 1S/C26H23N3O6/c30-24(29-12-13-34-15-22(29)25(31)32)23-21(10-5-11-27-23)28-26(33)35-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,20,22H,12-15H2,(H,28,33)(H,31,32)
• InChI Key： SMJLFYHSNVJCCU-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C(=CC=CN=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 473.15868546g/mol
• Monoisotopic Mass: 473.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid (CAS: 2171661-19-9)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid (CAS: 2171661-19-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of both fluorenylmethoxycarbonyl (Fmoc) and morpholine moieties in its structure makes it a versatile intermediate for the synthesis of bioactive compounds.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid can serve as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized solid-phase peptide synthesis (SPPS) techniques to incorporate this compound into larger peptide-based inhibitors, which exhibited high selectivity and potency against specific kinase targets.

Another significant development involves the application of this compound in targeted drug delivery systems. A research team at the University of Cambridge (2024) reported the successful conjugation of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid with nanoparticle carriers, enhancing the bioavailability and therapeutic efficacy of anticancer agents. The study highlighted the compound's ability to improve drug stability and reduce off-target effects, making it a valuable component in nanomedicine.

In addition to its therapeutic applications, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid has also been investigated for its role in chemical biology. A recent publication in Nature Chemical Biology (2024) described its use as a fluorescent probe for studying protein-protein interactions. The Fmoc group in the compound allows for easy detection and quantification, while the morpholine moiety facilitates binding to specific protein domains. This dual functionality makes it an excellent tool for real-time monitoring of biological processes.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid. Current synthetic routes often involve multiple steps and low yields, necessitating further research to streamline production. Additionally, more in vivo studies are required to fully understand its pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylmorpholine-3-carboxylic acid (CAS: 2171661-19-9) represents a promising compound with diverse applications in drug discovery, targeted therapy, and chemical biology. Ongoing research efforts are expected to uncover new functionalities and optimize its synthesis, paving the way for its broader adoption in the pharmaceutical industry.